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Compound of Interest

Compound Name: 4-Chloro-2-(phenylethynyl)aniline

Cat. No.: B2599015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-(phenylethynyl)aniline is a substituted aniline derivative with potential

applications in organic synthesis and medicinal chemistry. Its structure, featuring a chloro-

substituted aniline core and a phenylethynyl moiety, makes it an intriguing building block for the

synthesis of more complex heterocyclic compounds and potential biologically active molecules.

This technical guide provides a comprehensive overview of the available literature on 4-
Chloro-2-(phenylethynyl)aniline, focusing on its chemical properties, synthesis, and a

discussion of the potential biological relevance of its structural motifs.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 4-Chloro-2-
(phenylethynyl)aniline is presented in Table 1. The data is compiled from commercially

available sources.
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Property Value Source

CAS Number 928782-97-2 Sigma-Aldrich

Molecular Formula C₁₄H₁₀ClN CymitQuimica[1]

Molecular Weight 227.69 g/mol CymitQuimica[1]

Appearance Solid CymitQuimica[1]

Purity 95% - 97%
Sigma-Aldrich,

CymitQuimica[1]

Storage Temperature 0-8 °C Sigma-Aldrich

InChI Key
JUMNQMVRAKHPJD-

UHFFFAOYSA-N
CymitQuimica[1]

Table 1: Chemical and Physical Properties of 4-Chloro-2-(phenylethynyl)aniline

Synthesis of 4-Chloro-2-(phenylethynyl)aniline
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-2-
(phenylethynyl)aniline has not been found in the reviewed literature, the structure of the

molecule strongly suggests its preparation via a Sonogashira coupling reaction. This palladium-

catalyzed cross-coupling reaction is a powerful and widely used method for the formation of

carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[2][3]

The most plausible synthetic route would involve the coupling of a di-halogenated aniline, such

as 2-iodo-4-chloroaniline or 2-bromo-4-chloroaniline, with phenylacetylene. The greater

reactivity of the C-I or C-Br bond compared to the C-Cl bond would allow for selective coupling

at the 2-position of the aniline ring.

Proposed Experimental Protocol (General Sonogashira
Coupling)
This protocol is a generalized procedure based on established Sonogashira coupling reactions

and should be optimized for the specific substrates.[2][4][5]
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Materials:

2-Iodo-4-chloroaniline (or 2-Bromo-4-chloroaniline)

Phenylacetylene

Palladium catalyst (e.g., PdCl₂(PPh₃)₂, Pd(PPh₃)₄)

Copper(I) iodide (CuI)

Base (e.g., Triethylamine (Et₃N), Diisopropylamine (DIPA))

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

Inert gas (Nitrogen or Argon)

Procedure:

To an oven-dried Schlenk flask under an inert atmosphere, add 2-iodo-4-chloroaniline (1

equivalent), the palladium catalyst (e.g., 2-5 mol%), and CuI (e.g., 5-10 mol%).

Add the anhydrous solvent, followed by the base (e.g., 2-3 equivalents).

To the stirred mixture, add phenylacetylene (1.1-1.5 equivalents) dropwise.

The reaction mixture is then stirred at room temperature or heated (e.g., 50-100 °C) until the

starting material is consumed (monitored by TLC or GC-MS).

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water.

The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and

concentrated.

The crude product is purified by column chromatography on silica gel to afford 4-Chloro-2-
(phenylethynyl)aniline.
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Proposed Synthesis Workflow

Proposed Synthesis of 4-Chloro-2-(phenylethynyl)aniline

Reactants Catalysts & Reagents

2-Iodo-4-chloroaniline

Reaction

Phenylacetylene Pd Catalyst (e.g., PdCl2(PPh3)2) CuI Base (e.g., Et3N) Solvent (e.g., THF)

Workup & Purification

4-Chloro-2-(phenylethynyl)aniline

Click to download full resolution via product page

Caption: Proposed Sonogashira coupling workflow for the synthesis of 4-Chloro-2-
(phenylethynyl)aniline.

Biological Activity
As of the date of this review, no specific studies detailing the biological activity of 4-Chloro-2-
(phenylethynyl)aniline have been identified in the public domain. However, the core structure

of 4-chloroaniline is a component of various biologically active molecules, suggesting that 4-
Chloro-2-(phenylethynyl)aniline could serve as a valuable intermediate in the synthesis of

compounds with potential therapeutic applications.
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Toxicity of 4-Chloroaniline
It is important to note that 4-chloroaniline itself is classified as a toxic and potentially

carcinogenic compound.[6] Studies have shown that it can induce hematotoxicity in rats and

mice. Therefore, appropriate safety precautions should be taken when handling 4-Chloro-2-
(phenylethynyl)aniline and its derivatives.

Anticancer and Antibacterial Potential of Related
Structures
Several studies have highlighted the anticancer and antibacterial properties of more complex

molecules containing the 4-chloroaniline moiety. For instance, a series of 4-chloro-2-((5-aryl-

1,3,4-oxadiazol-2-yl)amino)phenol analogues demonstrated significant anticancer activity

against various cancer cell lines. Similarly, pyrimidodiazepines based on a 2-chloro-4-

anilinoquinazoline scaffold have also shown potent antiproliferative effects. These findings

suggest that the 4-chloroaniline scaffold can be a key pharmacophore in the design of novel

therapeutic agents.

Due to the lack of specific biological data for 4-Chloro-2-(phenylethynyl)aniline, no signaling

pathway diagrams can be provided at this time.

Conclusion
4-Chloro-2-(phenylethynyl)aniline is a chemical compound with established physical and

chemical properties, available from commercial suppliers. While a specific, detailed synthesis

protocol is not readily available in the literature, its structure strongly points towards a

Sonogashira coupling reaction as the most viable synthetic route. The lack of published

biological data for this specific compound suggests it may primarily be a synthetic intermediate.

However, the prevalence of the 4-chloroaniline core in various biologically active molecules,

particularly in the context of anticancer and antibacterial research, underscores the potential of

4-Chloro-2-(phenylethynyl)aniline as a valuable building block for the development of new

therapeutic agents. Further research is warranted to explore the synthesis, reactivity, and

potential biological activities of this compound and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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